![molecular formula C25H21N3O3 B2478577 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide CAS No. 894903-49-2](/img/structure/B2478577.png)
2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide, also known as BON, is a synthetic compound that has been studied for its potential use as a therapeutic agent. BON has been shown to have promising results in preclinical studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Scientific Research Applications
Antibacterial Agents
Naphthyridine derivatives, including those synthesized from acetamides, have been explored for their antibacterial properties. A study by Ramalingam, Ramesh, and Sreenivasulu (2019) demonstrated the synthesis of various naphthyridine acetamide derivatives as antibacterial agents, highlighting their significant activity against bacteria. This suggests potential applications of naphthyridine compounds, including the one , in developing new antibacterial drugs or agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Organic Synthesis and Catalysis
Naphthyridine derivatives play a crucial role in organic synthesis and catalysis. Facchetti et al. (2016) discussed the preparation of pincer functionalized naphthyridine ruthenium catalysts for ketone reduction, indicating the utility of naphthyridine compounds in facilitating various chemical reactions, particularly in the synthesis of complex organic molecules (Facchetti, Jurčík, Baldino, Giboulot, Nedden, Zanotti-Gerosa, Blackaby, Bryan, Boogaard, McLaren, Moya, Reynolds, Sandham, Martinuzzi, & Baratta, 2016).
Anticancer Research
Mansour, Sayed, Marzouk, and Shaban (2021) explored the synthesis and anticancer assessment of new 2-amino-3-cyanopyridine derivatives, including reactions with naphthyridine derivatives. This research underscores the potential of naphthyridine compounds in the development of new anticancer therapies, offering a foundation for further exploration into the therapeutic applications of compounds like 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide (Mansour, Sayed, Marzouk, & Shaban, 2021).
Photocatalysis and Photochromic Applications
Aiken, Allsopp, Booth, Gabbutt, Heron, and Rice (2014) reported on the synthesis of 5-hydroxy substituted naphthofurans and naphthothiazoles as precursors for photochromic benzochromenes. The involvement of naphthyridine derivatives in photochemical reactions presents an avenue for their application in photocatalysis and the development of photoresponsive materials (Aiken, Allsopp, Booth, Gabbutt, Heron, & Rice, 2014).
Ligand Synthesis for Metal Complexes
Swamy, Reddy, Raju, and Jyothi (2006) synthesized metal complexes using naphthyridine derivatives as ligands, demonstrating the compound's potential in the field of coordination chemistry. These complexes could have applications in catalysis, materials science, and as models for studying metal-ligand interactions (Swamy, Reddy, Raju, & Jyothi, 2006).
properties
IUPAC Name |
2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O3/c1-16-8-6-7-11-21(16)27-22(29)15-28-14-20(23(30)18-9-4-3-5-10-18)24(31)19-13-12-17(2)26-25(19)28/h3-14H,15H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COORRQQRJXUIJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC=CC=C3C)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.